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Compound of Interest

Compound Name: 1-(2-Furyl)ethanol-d3

Cat. No.: B13440619 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The furan nucleus, a five-membered aromatic heterocycle containing an oxygen atom, is a

privileged scaffold in medicinal chemistry and materials science. Its unique electronic and

structural properties have established it as a cornerstone in the development of a diverse array

of therapeutic agents and advanced materials. Furan derivatives have demonstrated a broad

spectrum of biological activities, including antimicrobial, anticancer, anti-inflammatory, and

antiviral effects. Furthermore, the versatility of the furan ring allows for its incorporation into

novel polymers, offering sustainable alternatives to petroleum-based plastics. This technical

guide provides a comprehensive overview of the primary research applications of furan

derivatives, complete with quantitative data, detailed experimental protocols, and visual

representations of key pathways and workflows.

Medicinal Chemistry Applications
The incorporation of the furan moiety into drug candidates can significantly influence their

pharmacokinetic and pharmacodynamic profiles. It often serves as a bioisostere for other

aromatic rings like benzene or thiophene, providing advantages in metabolic stability, solubility,

and receptor binding affinity.

Anticancer Activity
Furan derivatives have emerged as a promising class of anticancer agents, exhibiting

cytotoxicity against a wide range of cancer cell lines. Their mechanisms of action are diverse,
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often involving the inhibition of critical cellular processes such as cell division and signaling

pathways that are dysregulated in cancer.
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Compound/Derivati
ve Class

Cancer Cell Line IC50 (µM) Reference

Benzo[b]furan

derivative 26
MCF-7 (Breast) 0.057 [1]

Benzo[b]furan

derivative 36
MCF-7 (Breast) 0.051 [1]

Furan-based

derivative 4
MCF-7 (Breast) 4.06 [2]

Furan-based

derivative 7
MCF-7 (Breast) 2.96 [2]

Furan derivative 1 HeLa (Cervical) 0.08 - 8.79 [3]

Furan derivative 24 HeLa (Cervical) 0.08 - 8.79 [3]

Furan derivative 24 SW620 (Colorectal) Moderate to Potent [3]

Furan-thiadiazolyl-

oxadiazole 3
HepG-2 (Liver) 5.5 ± 1.2 [4]

Furan-thiadiazolyl-

oxadiazole 12
HepG-2 (Liver) 7.29 ± 1.5 [4]

Furan-thiadiazolyl-

oxadiazole 14
HepG-2 (Liver) 4.2 ± 1.2 [4]

5-Nitrofuran-2-yl-

allylidene-

thiazolidinone 14b

MDA-MB-231 (Breast) 1.37 - 21.85 [5]

5-Nitrofuran-2-yl-

allylidene-

thiazolidinone 14b

MCF-7 (Breast) 0.85 [5]

5-(4-

chlorophenyl)furan

derivative 7c

Leukemia SR 0.09 [6]

5-(4-

chlorophenyl)furan

Leukemia SR 0.05 [6]
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derivative 7e

5-(4-

chlorophenyl)furan

derivative 11a

Leukemia SR 0.06 [6]

Furan derivatives have been shown to interfere with key signaling pathways that are crucial for

cancer cell proliferation and survival.

PI3K/Akt/mTOR Pathway: This pathway is a central regulator of cell growth, metabolism, and

survival, and its aberrant activation is common in many cancers. Certain benzo[b]furan

derivatives have been found to inhibit this pathway, leading to apoptosis in breast cancer

cells.[1]
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Start

Combine β-dicarbonyl,
base, and solvent

Add α-halo ketone

Heat to reflux (2-4h)

Cool to room temperature

Workup:
- Dilute with ether

- Wash (H₂O, NaHCO₃, brine)

Dry organic layer
(MgSO₄)

Concentrate under
reduced pressure

Purify by distillation
or chromatography

End

 

Start

Seed cells in
96-well plate

Incubate overnight

Treat cells with
furan derivative

Incubate (24-72h)

Add MTT solution

Incubate (2-4h)

Add solubilization
solution (DMSO)

Read absorbance
at 570 nm

Calculate cell viability
and IC50

End
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Start

Prepare serial dilutions
of furan derivative in MHB

Inoculate wells with
bacterial suspension

Prepare standardized
bacterial inoculum

Incubate at 37°C
(18-24h)

Visually inspect for
turbidity

Determine MIC

End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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